Cas no 183237-86-7 (4,5-Difluoro-2-methylbenzoic acid)

• Product Name: 4,5-Difluoro-2-methylbenzoic acid
• CAS No: 183237-86-7
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD08062377
• CID: 92217
• PubChem ID: 17760483
• Update Time: 2025-05-24

4,5-Difluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-methylbenzoic acid
• 3,4-Difluoro-6-methylbenzoic acid
• 2-Carboxy-4,5-difluorotoluene, 4,5-Difluoro-o-toluic acid
• SCHEMBL27887
• DTXSID50590865
• 183237-86-7
• AM61361
• Benzoic acid, 4,5-difluoro-2-methyl-
• SS-4656
• CS-W017619
• A4053
• MFCD08062377
• AC-25589
• SY018280
• AKOS005257585
• 4,5-difluoro-2-methylbenzoic acid, AldrichCPR
• 4,5-Difluoro-2-methylbenzoicacid
• LDMHYYGJZWDBQL-UHFFFAOYSA-N
• FT-0653240
• STL555031
• BBL101235
• DTXCID40541629

• MDL： MFCD08062377
• Inchi： 1S/C8H6F2O2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： LDMHYYGJZWDBQL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C)C=1)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.359
• Melting Point: 119-121°C
• Boiling Point: 269 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.511
• PSA: 37.30000
• LogP: 1.97140
• Solubility: Not determined

4,5-Difluoro-2-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 22
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,5-Difluoro-2-methylbenzoic acid

Recent Advances in the Application of 4,5-Difluoro-2-methylbenzoic Acid (CAS: 183237-86-7) in Chemical Biology and Pharmaceutical Research

4,5-Difluoro-2-methylbenzoic acid (CAS: 183237-86-7) is a fluorinated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its unique physicochemical properties conferred by the difluoro and methyl substitutions on the aromatic ring.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4,5-difluoro-2-methylbenzoic acid as a building block for the synthesis of small-molecule inhibitors targeting the ATP-binding site of protein kinases. The researchers demonstrated that the difluoro substitution enhances the compound's binding affinity by forming favorable interactions with hydrophobic residues in the kinase active site. The methyl group, on the other hand, was found to improve metabolic stability, addressing a common challenge in kinase inhibitor development.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 4,5-difluoro-2-methylbenzoic acid exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The study revealed that the fluorine atoms play a crucial role in membrane penetration, while the carboxylic acid moiety facilitates target engagement with bacterial enzymes involved in cell wall biosynthesis. These findings open new avenues for combating antimicrobial resistance.

Recent advances in synthetic methodology have also expanded the utility of 183237-86-7. A Nature Communications paper (2024) described a novel photocatalytic decarboxylative coupling reaction that enables efficient derivatization of 4,5-difluoro-2-methylbenzoic acid under mild conditions. This breakthrough significantly reduces the synthetic steps required to access valuable fluorinated analogs, accelerating drug discovery efforts.

The compound's application extends to materials science, where its unique electronic properties have been exploited in the design of organic semiconductors. A 2024 study in Advanced Materials demonstrated that polymers incorporating 4,5-difluoro-2-methylbenzoic acid derivatives exhibit exceptional charge transport characteristics, making them promising candidates for flexible electronics and bioelectronic devices.

As research continues to uncover new applications for this versatile building block, the pharmaceutical industry has shown increasing interest in scaling up its production. Several patent applications filed in 2024 describe improved synthetic routes to 183237-86-7 with higher yields and reduced environmental impact, reflecting the growing commercial importance of this compound.

Looking ahead, the unique combination of fluorine substitution and methyl group positioning in 4,5-difluoro-2-methylbenzoic acid continues to inspire innovative research across multiple disciplines. Its ability to modulate both biological activity and material properties makes it a particularly valuable tool in the development of next-generation therapeutics and functional materials.